A 987306
A 987306
Potent histamine H4 receptor antagonist (pKi values are 8.24 and 8.47 in human and rat H4 receptors respectively). Displays 162-fold, 620-fold, and > 1600-fold selectivity over human H3, H1 and H2 receptors. Blocks zymosan-induced neutrophil reflux and attenuates thermal hypersensitivity in vivo (ED50 = 42 μmol/kg, ip).
Brand Name:
Vulcanchem
CAS No.:
1082954-71-9
VCID:
VC0004725
InChI:
InChI=1S/C18H25N5O/c19-18-21-16-12(17(22-18)23-9-7-20-8-10-23)5-6-14-15(16)11-3-1-2-4-13(11)24-14/h11,13,20H,1-10H2,(H2,19,21,22)/t11-,13+/m0/s1
SMILES:
C1CCC2C(C1)C3=C(O2)CCC4=C3N=C(N=C4N5CCNCC5)N
Molecular Formula:
C18H25N5O
Molecular Weight:
327.432
A 987306
CAS No.: 1082954-71-9
Inhibitors
VCID: VC0004725
Molecular Formula: C18H25N5O
Molecular Weight: 327.432
| CAS No. | 1082954-71-9 |
|---|---|
| Product Name | A 987306 |
| Molecular Formula | C18H25N5O |
| Molecular Weight | 327.432 |
| IUPAC Name | (7aR,11aR)-4-piperazin-1-yl-5,6,7a,8,9,10,11,11a-octahydro-[1]benzofuro[2,3-h]quinazolin-2-amine |
| Standard InChI | InChI=1S/C18H25N5O/c19-18-21-16-12(17(22-18)23-9-7-20-8-10-23)5-6-14-15(16)11-3-1-2-4-13(11)24-14/h11,13,20H,1-10H2,(H2,19,21,22)/t11-,13+/m0/s1 |
| Standard InChIKey | DJKJVWJQAVGLHJ-WCQYABFASA-N |
| SMILES | C1CCC2C(C1)C3=C(O2)CCC4=C3N=C(N=C4N5CCNCC5)N |
| Description | Potent histamine H4 receptor antagonist (pKi values are 8.24 and 8.47 in human and rat H4 receptors respectively). Displays 162-fold, 620-fold, and > 1600-fold selectivity over human H3, H1 and H2 receptors. Blocks zymosan-induced neutrophil reflux and attenuates thermal hypersensitivity in vivo (ED50 = 42 μmol/kg, ip). |
| Synonyms | (±)-(7aR*,11aR*)-5,6,7a,8,9,10,11,11a-Octahydro-4-(1-piperazinyl)-benzofuran[2,3-h]quinazolin-2-amine |
| PubChem Compound | 44538833 |
| Last Modified | Nov 11 2021 |
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